Cas no 14224-71-6 (2-cycloheptylacetamide)

2-Cycloheptylacetamide is a specialized organic compound characterized by its cycloheptyl moiety linked to an acetamide functional group. This structure imparts unique physicochemical properties, making it valuable in synthetic chemistry and pharmaceutical research. Its cycloheptyl ring enhances lipophilicity, potentially improving membrane permeability in bioactive applications. The acetamide group offers versatility as a synthetic intermediate, enabling further derivatization or participation in condensation reactions. The compound’s stability under standard conditions ensures consistent handling and storage. Researchers may explore its utility in drug discovery, particularly for modulating pharmacokinetic profiles or as a scaffold for novel therapeutics. Analytical methods such as NMR and HPLC confirm its high purity, supporting reproducible experimental outcomes.

2-cycloheptylacetamide structure

Product Name:2-cycloheptylacetamide

CAS No:14224-71-6

MF:C₉H₁₇NO

MW:155.237382650375

MDL:MFCD20699856

CID:206730

PubChem ID:228238

Update Time:2025-08-05

2-cycloheptylacetamide Chemical and Physical Properties

Names and Identifiers

- Cycloheptaneacetamide
- 2-cycloheptylacetamide
- AC1L5G2R
- AC1Q5J7B
- AR-1E0919
- CTK0I1197
- cycloheptyl-acetic acid amide
- Cycloheptyl-essigsaeureamid
- Cycloheptyl-essigsaeure-amid
- NSC20991
- SureCN1327157
- DTXSID10281247
- EN300-247298
- SCHEMBL1327157
- cyclo-heptylacetamide
- AKOS030613090
- NSC-20991
- 14224-71-6
- Z1262638694
- MDL： MFCD20699856
- Inchi： 1S/C9H17NO/c10-9(11)7-8-5-3-1-2-4-6-8/h8H,1-7H2,(H2,10,11)
- InChI Key： FQBZMMPADIELKP-UHFFFAOYSA-N
- SMILES： O=C(CC1CCCCCC1)N

Computed Properties

Exact Mass: 155.13111
Monoisotopic Mass: 155.131
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 43.1Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 316.5±11.0 °C at 760 mmHg
Flash Point: 145.2±19.3 °C
Refractive Index: 1.467
PSA: 43.09
LogP: 2.53250
Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-cycloheptylacetamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-cycloheptylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C990828-25mg	2-cycloheptylacetamide	14224-71-6		25mg	45.00	2021-08-14
TRC	C990828-50mg	2-Cycloheptylacetamide	14224-71-6		50mg	$190.00	2023-05-18
TRC	C990828-250mg	2-Cycloheptylacetamide	14224-71-6		250mg	$873.00	2023-05-18
TRC	C990828-500mg	2-Cycloheptylacetamide	14224-71-6		500mg	$1499.00	2023-05-18
TRC	C990828-1g	2-Cycloheptylacetamide	14224-71-6		1g	$ 4500.00	2023-09-08
Enamine	EN300-247298-0.05g	2-cycloheptylacetamide	14224-71-6	95%	0.05g	$42.0	2024-06-19
Enamine	EN300-247298-0.1g	2-cycloheptylacetamide	14224-71-6	95%	0.1g	$66.0	2024-06-19
Enamine	EN300-247298-0.25g	2-cycloheptylacetamide	14224-71-6	95%	0.25g	$92.0	2024-06-19
Enamine	EN300-247298-0.5g	2-cycloheptylacetamide	14224-71-6	95%	0.5g	$175.0	2024-06-19
Enamine	EN300-247298-1.0g	2-cycloheptylacetamide	14224-71-6	95%	1.0g	$256.0	2024-06-19